Cas no 67828-38-0 (Benzene,1,3-dichloro-2-ethoxy-5-methyl-4-nitro-)
67828-38-0 structure
Product Name:Benzene,1,3-dichloro-2-ethoxy-5-methyl-4-nitro-
CAS No:67828-38-0
MF:C9H9Cl2NO3
MW:250.078660726547
CID:525863
PubChem ID:105722
Update Time:2025-04-19
Benzene,1,3-dichloro-2-ethoxy-5-methyl-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,3-dichloro-2-ethoxy-5-methyl-4-nitro-
- 1,3-Dichloro-2-ethoxy-5-methyl-4-nitrobenzene
- 2,4-Dichloro-3-ethoxy-6-methylnitrobenzene
- 2,6-Dichloro-4-methyl-3-nitrophenyl ethyl ether
- Benzene, 1,3-dichloro-2-ethoxy-5-methyl-4-nitro-
- 3,5-Dichloro-4-ethoxy-2-nitrotoluene
- 67828-38-0
- DTXSID4070663
-
- Inchi: 1S/C9H9Cl2NO3/c1-3-15-9-6(10)4-5(2)8(7(9)11)12(13)14/h4H,3H2,1-2H3
- InChI Key: NHKYOVUIRFBTHE-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=CC(C)=C1[N+](=O)[O-])Cl)OCC
Computed Properties
- Exact Mass: 248.99607
- Monoisotopic Mass: 248.9959485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 55Ų
Experimental Properties
- PSA: 52.37
Benzene,1,3-dichloro-2-ethoxy-5-methyl-4-nitro- Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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